Cas no 1005294-78-9 (N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide)

• Product Name: N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide
• CAS No: 1005294-78-9
• MF: C₁₈H₂₃N₃O₃S
• MW: 361.458523035049
• CID: 6144339
• PubChem ID: 18567873
• Update Time: 2025-10-28

N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide
• F2099-0184
• 1005294-78-9
• 2-ethyl-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)butanamide
• HMS3481K02
• 2-ethyl-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]butanamide
• AKOS004949739

• Inchi： 1S/C18H23N3O3S/c1-4-13(5-2)18(22)19-15-9-7-14(8-10-15)16-11-12-17(21-20-16)25(23,24)6-3/h7-13H,4-6H2,1-3H3,(H,19,22)
• InChI Key： FKUGKOXENYRUTR-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C=CC(=CC=2)NC(C(CC)CC)=O)N=N1)(CC)(=O)=O

Computed Properties

• Exact Mass: 361.14601278g/mol
• Monoisotopic Mass: 361.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.4Ų

Additional information on N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide

N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide (CAS No. 1005294-78-9): A Comprehensive Overview

N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide (CAS No. 1005294-78-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the pyridazine class of compounds and features a unique structural arrangement that includes an ethanesulfonyl group and a 2-ethylbutanamide moiety. These structural elements contribute to its distinct pharmacological properties, making it a promising candidate for various research and development activities.

The ethanesulfonyl group in N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide plays a crucial role in modulating the compound's biological activity. Sulfonamides, such as ethanesulfonyl derivatives, are known for their ability to interact with specific protein targets, particularly those involved in signal transduction pathways. Recent studies have shown that compounds with similar structural features can exhibit potent anti-inflammatory and analgesic effects, making them valuable for the development of new therapeutic agents.

The pyridazine ring is another key structural element in this compound. Pyridazines are heterocyclic compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the pyridazine ring in N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide enhances its ability to interact with various biological targets, potentially leading to improved efficacy and selectivity.

The 2-ethylbutanamide moiety contributes to the overall solubility and bioavailability of the compound. Amide groups are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological macromolecules. This feature is particularly important in drug design, as it can influence the compound's pharmacokinetic properties and its ability to cross biological membranes.

Recent research has focused on the potential therapeutic applications of N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have analgesic properties, making it a potential candidate for the treatment of chronic pain conditions.

In the context of cancer research, N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. These findings suggest that this compound could be further developed as a novel therapeutic agent for cancer treatment.

Furthermore, the compound's unique structure has led researchers to explore its potential as a lead molecule for drug discovery. Structure-based drug design approaches have been employed to optimize the pharmacological properties of N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide, with the goal of enhancing its potency and selectivity while minimizing potential side effects.

In conclusion, N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2-ethylbutanamide (CAS No. 1005294-78-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, including the ethanesulfonyl group, pyridazine ring, and 2-ethylbutanamide moiety, contribute to its diverse biological activities. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, highlighting its importance in the field of medicinal chemistry.